Cas no 2228137-05-9 (3-(4-Chlorothiophen-2-yl)propanal)

• Product Name: 3-(4-Chlorothiophen-2-yl)propanal
• CAS No: 2228137-05-9
• MF: C₇H₇ClOS
• MW: 174.647879838943
• CID: 5913777
• PubChem ID: 165741366
• Update Time: 2025-05-24

3-(4-Chlorothiophen-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2228137-05-9
• EN300-1993439
• 3-(4-chlorothiophen-2-yl)propanal
• 3-(4-Chlorothiophen-2-yl)propanal

• Inchi： 1S/C7H7ClOS/c8-6-4-7(10-5-6)2-1-3-9/h3-5H,1-2H2
• InChI Key： LPMPMEBWUJSHLG-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)CCC=O

Computed Properties

• Exact Mass: 173.9906137g/mol
• Monoisotopic Mass: 173.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.3Ų

Additional information on 3-(4-Chlorothiophen-2-yl)propanal

Comprehensive Overview of 3-(4-Chlorothiophen-2-yl)propanal (CAS No. 2228137-05-9): Properties, Applications, and Industry Insights

3-(4-Chlorothiophen-2-yl)propanal (CAS No. 2228137-05-9) is a specialized organic compound featuring a chlorothiophene moiety linked to a propanal group. This unique structure grants it versatile reactivity, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and material science. With the rising demand for heterocyclic compounds in drug discovery, this chemical has garnered attention for its potential in designing bioactive molecules and small-molecule inhibitors.

The compound’s 4-chlorothiophene core is pivotal for modulating electronic properties, a feature exploited in organic electronics and polymer chemistry. Researchers highlight its role in developing conductive polymers, aligning with trends in sustainable materials and green chemistry. Its aldehyde functional group further enables condensation reactions, facilitating the creation of chiral auxiliaries or flavor/fragrance precursors.

In the context of AI-driven drug design, 3-(4-Chlorothiophen-2-yl)propanal is frequently explored in virtual screening libraries. Its molecular weight (209.67 g/mol) and logP value (~2.3) suggest favorable drug-likeness, addressing queries on QSAR modeling and ADMET prediction. Recent patents disclose its utility in kinase inhibitor scaffolds, resonating with oncology-focused research.

From an industrial perspective, synthesis optimization of CAS No. 2228137-05-9 emphasizes atom economy and catalytic efficiency—key themes in process chemistry. Analysts note its niche applications in crop protection chemicals, where thiophene derivatives exhibit herbicidal activity. Regulatory-compliant production methods are critical, reflecting searches for REACH compliance and GMP standards in fine chemicals.

Environmental considerations are also paramount. Studies on biodegradability and ecotoxicology of chlorothiophene derivatives inform safer handling protocols. This aligns with global interest in green solvents and circular economy principles, frequently searched in conjunction with specialty chemicals.

In summary, 3-(4-Chlorothiophen-2-yl)propanal exemplifies the intersection of medicinal chemistry and industrial innovation. Its multifaceted applications—from high-value APIs to advanced materials—underscore its relevance in contemporary R&D, driven by computational chemistry tools and sustainability metrics.